Cas no 114-91-0 (Pyridine,2-(2-methoxyethyl)-)

• Product Name: Pyridine,2-(2-methoxyethyl)-
• CAS No: 114-91-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 160267
• PubChem ID: 87572364
• Update Time: 2025-05-19

Pyridine,2-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-(2-methoxyethyl)-
• 2-(2-Methoxyethyl)pyridine
• MTR
• Mintic
• Minthic
• Dekelmin
• Farmintic
• Metiridin
• Metyridin
• Promintic
• Methydrine
• metyridine
• Metyridine [INN]
• Prominthic
• AI3-26615
• C18396
• Pyridine, 2-(2-methoxyethyl)-
• Q27155584
• Metiridina
• METHYRIDINE [MART.]
• NSC-34071
• InChI=1/C8H11NO/c1-10-7-5-8-4-2-3-6-9-8/h2-4,6H,5,7H2,1H
• 114-91-0
• CHEMBL2105211
• 2-Pyridyl-2-methoxyethane
• NSC 34071
• Metyridinum
• CS-0210276
• 2-(2-Pyridyl)ethyl methyl ether
• METYRIDINE [MI]
• Methyridene
• SCHEMBL167318
• D91306
• NSC34071
• CHEBI:81729
• Tox21_113813
• M0287
• Emthyridine
• CAS-114-91-0
• QRBVCAWHUSTDOT-UHFFFAOYSA-N
• WLN: T6NJ B2O1
• DTXCID6031413
• DTXSID5057624
• EINECS 204-060-0
• MFCD00023547
• 2-(.beta.-Methoxyethyl)pyridine
• Methyridine
• NCGC00253691-01
• 08760H16R0
• Metiridina [INN-Spanish]
• NS00023722
• UNII-08760H16R0
• FT-0628936
• Metyridinum [INN-Latin]
• Metiridina (INN-Spanish)
• METHYRIDINE (MART.)
• DB-041238
• Metyridinum (INN-Latin)

• MDL： MFCD00023547
• Inchi： 1S/C8H11NO/c1-10-7-5-8-4-2-3-6-9-8/h2-4,6H,5,7H2,1H3
• InChI Key： QRBVCAWHUSTDOT-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 137.08400
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1,01 g/cm3
• Boiling Point: bp17 94-96°
• Refractive Index: 1.4960-1.5000
• PSA: 22.12000
• LogP: 1.27050
• Merck: 6160
• pka: 5.5(at 25℃)

Pyridine,2-(2-methoxyethyl)- Security Information

• Prompt：warning
• Hazard Statement： H227-H303
• Warning Statement： P210-P280-P312-P370+P378-P403+P235-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine,2-(2-methoxyethyl)-

Pyridine, 2-(2-Methoxyethyl): A Comprehensive Overview

Pyridine, 2-(2-methoxyethyl), also known by its CAS number 114-91-0, is a versatile organic compound with significant applications in various fields. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The substitution at the 2-position of pyridine with a 2-methoxyethyl group introduces unique chemical properties and functional groups that make it valuable in both academic and industrial settings.

The molecular formula of Pyridine, 2-(2-methoxyethyl) is C₈H₁₃NO. Its molecular weight is approximately 137.19 g/mol. The compound exists as a colorless to pale yellow liquid with a characteristic odor. It is slightly soluble in water but readily soluble in organic solvents such as ethanol, ether, and chloroform. These physical properties make it suitable for use in various chemical reactions and formulations.

One of the key features of Pyridine, 2-(2-methoxyethyl) is its ability to act as a ligand in coordination chemistry. The nitrogen atom in the pyridine ring can coordinate with metal ions, forming stable complexes. Recent studies have explored its role in metalloenzyme mimicry and catalysis, where it serves as a template for organizing metal centers in synthetic catalysts. This has led to innovative applications in asymmetric catalysis and sustainable chemical synthesis.

In the pharmaceutical industry, Pyridine, 2-(2-methoxyethyl) has been utilized as an intermediate in the synthesis of bioactive compounds. Its methoxy group provides an additional site for functionalization, enabling the creation of diverse pharmacophores. For instance, researchers have employed this compound as a building block for designing inhibitors of protein kinases and other therapeutic targets.

The electronic properties of Pyridine, 2-(2-methoxyethyl) also make it an interesting candidate for materials science applications. Its conjugated π-system allows for electron delocalization, which can be exploited in the development of organic semiconductors and optoelectronic devices. Recent advancements have focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

From an environmental perspective, understanding the fate and transport of Pyridine, 2-(2-methoxyethyl) is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its persistence in different environmental compartments and its potential toxicity to aquatic organisms.

In conclusion, Pyridine, 2-(2-methoxyethyl) (CAS No: 114-91-0) is a multifaceted compound with wide-ranging applications across chemistry and related disciplines. Its unique structural features and reactivity continue to drive innovation in drug discovery, catalysis, materials science, and environmental chemistry. As research progresses, new insights into its properties and uses are expected to emerge, solidifying its importance as a key molecule in modern science.